N'-[(5-{2-chloro-5-nitrophenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide
N'-[(5-{2-chloro-5-nitrophenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0920617
InChI:
InChI=1S/C24H14ClN3O5/c25-20-8-6-15(28(30)31)11-19(20)22-10-7-16(32-22)13-26-27-24(29)23-12-18-17-4-2-1-3-14(17)5-9-21(18)33-23/h1-13H,(H,27,29)/b26-13+
SMILES:
C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)NN=CC4=CC=C(O4)C5=C(C=CC(=C5)[N+](=O)[O-])Cl
Molecular Formula:
C24H14ClN3O5
Molecular Weight:
459.8 g/mol
N'-[(5-{2-chloro-5-nitrophenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide
CAS No.:
Cat. No.: VC0920617
Molecular Formula: C24H14ClN3O5
Molecular Weight: 459.8 g/mol
* For research use only. Not for human or veterinary use.
![N'-[(5-{2-chloro-5-nitrophenyl}-2-furyl)methylene]naphtho[2,1-b]furan-2-carbohydrazide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C24H14ClN3O5 |
|---|---|
| Molecular Weight | 459.8 g/mol |
| IUPAC Name | N-[(E)-[5-(2-chloro-5-nitrophenyl)furan-2-yl]methylideneamino]benzo[e][1]benzofuran-2-carboxamide |
| Standard InChI | InChI=1S/C24H14ClN3O5/c25-20-8-6-15(28(30)31)11-19(20)22-10-7-16(32-22)13-26-27-24(29)23-12-18-17-4-2-1-3-14(17)5-9-21(18)33-23/h1-13H,(H,27,29)/b26-13+ |
| Standard InChI Key | KUHMPDGTTLSTSV-LGJNPRDNSA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)N/N=C/C4=CC=C(O4)C5=C(C=CC(=C5)[N+](=O)[O-])Cl |
| SMILES | C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)NN=CC4=CC=C(O4)C5=C(C=CC(=C5)[N+](=O)[O-])Cl |
| Canonical SMILES | C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)NN=CC4=CC=C(O4)C5=C(C=CC(=C5)[N+](=O)[O-])Cl |
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